Cas no 27092-46-2 (Thiophene, 1,1-dioxide)

Thiophene, 1,1-dioxide Properties

Names and Identifiers

• Thiophene, 1,1-dioxide
• Thiophene sulfone
• SCHEMBL166499
• thiophene 1,1-dioxide
• Butadiene cyclic sulfone
• UMHFSEWKWORSLP-UHFFFAOYSA-N
• Thiophene dioxide
• Thiophene, S,S-dioxide
• BRN 0106431
• E?-thiophene-1,1-dione
• 1
• 4-17-00-00241 (Beilstein Handbook Reference)
• DTXSID10181556
• 27092-46-2
• +Expand

• InChIKey： UMHFSEWKWORSLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H4O2S/c5-7(6)3-1-2-4-7/h1-4H
• SMILES： O=S1(C=CC=C1)=O

Computed Properties

• Exact Mass: 115.99322
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 115.993
• Heavy Atom Count: 7
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• Refractive Index: 1.577
• Boiling Point: 337.3°C at 760 mmHg
• Flash Point: 232°C
• Density: 1.418